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Compound of Interest

Compound Name: 2-Methoxy-4-nitrophenol

Cat. No.: B027342 Get Quote

Technical Overview: 2-Methoxy-4-nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This document provides the core chemical identification data for 2-Methoxy-4-nitrophenol, a
compound relevant in various fields including the manufacturing of dyes, pharmaceuticals, and

agrochemicals.[1] It is also known by synonyms such as 4-Nitroguaiacol.[2][3][4]

Chemical Identity and Properties
2-Methoxy-4-nitrophenol is an organic compound classified as a member of the 4-

nitrophenols.[2][5] It typically appears as a yellow solid.[3][4] The fundamental molecular data

for this compound are summarized below.

Identifier Value Source

Molecular Formula C7H7NO4 [1][2][3][6][7][8]

Molecular Weight 169.13 g/mol [2]

Exact Mass 169.03750770 Da [2][3]

CAS Number 3251-56-7 [1][2][3][7]

IUPAC Name 2-methoxy-4-nitrophenol [2]
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Structural Relationship
The logical structure of 2-Methoxy-4-nitrophenol's nomenclature can be visualized as a

hierarchy stemming from its base components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 3251-56-7: 2-methoxy-4-nitrophenol | CymitQuimica [cymitquimica.com]

2. 2-Methoxy-4-nitrophenol | C7H7NO4 | CID 76738 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b027342?utm_src=pdf-body
https://www.benchchem.com/product/b027342?utm_src=pdf-body-img
https://www.benchchem.com/product/b027342?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/3251-56-7/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-4-nitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. lookchem.com [lookchem.com]

4. 2-Methoxy-4-nitrophenol CAS 3251-56-7 Manufacturers, Suppliers, Factory - Home
Sunshine Pharma [hsppharma.com]

5. 2-Methoxy-4-nitrophenol | 3251-56-7 [chemicalbook.com]

6. 2-Methoxy-4-nitrophenol (3251-56-7) - Chemical Safety, Models, Suppliers, Regulation,
and Patents - Chemchart [chemchart.com]

7. chemsynthesis.com [chemsynthesis.com]

8. spectrabase.com [spectrabase.com]

To cite this document: BenchChem. [2-Methoxy-4-nitrophenol molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027342#2-methoxy-4-nitrophenol-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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